Cas no 2228187-38-8 (1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228187-38-8
• MF: C₁₀H₂₁N₅
• MW: 211.307241201401
• CID: 5810641
• PubChem ID: 165614016
• Update Time: 2025-07-10

1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine
• [1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl](methyl)amine
• 2228187-38-8
• EN300-1756303

• Inchi： 1S/C10H21N5/c1-9(2,3)15-13-8(12-14-15)7-10(4,5)11-6/h11H,7H2,1-6H3
• InChI Key： GZSQZJILZJUOPB-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)N=NC(CC(C)(C)NC)=N1

Computed Properties

• Exact Mass: 211.17969569g/mol
• Monoisotopic Mass: 211.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine

Comprehensive Overview of 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228187-38-8)

The compound 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine, identified by its CAS No. 2228187-38-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a tetrazole ring and a tert-butyl group, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of tetrazole derivatives in drug discovery?" and "How does tert-butyl modification enhance molecular stability?"

Structurally, 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine combines a tetrazole scaffold with a branched alkylamine moiety. The tetrazole ring is renowned for its bioisosteric properties, often serving as a replacement for carboxylic acids in medicinal chemistry. Meanwhile, the tert-butyl group contributes to steric hindrance, potentially improving metabolic stability—a hot topic in the context of "prolonging drug half-life" and "optimizing pharmacokinetics." Researchers frequently search for "synthetic routes for tetrazole-containing compounds," highlighting the demand for efficient methodologies to produce such derivatives.

In pharmaceutical applications, this compound's methylamine functionality may interact with biological targets, such as enzymes or receptors, making it a candidate for "central nervous system (CNS) drug development." The tetrazole ring's nitrogen-rich structure also aligns with trends in "nitrogen-based heterocycles in drug design," a frequently searched topic in AI-driven literature reviews. Additionally, its potential use in "agrochemical formulations" is under exploration, given the rising interest in "sustainable crop protection chemicals."

From a synthetic chemistry perspective, the CAS No. 2228187-38-8 compound exemplifies challenges and innovations in "regioselective tetrazole alkylation"—a technical term often queried by organic chemists. The incorporation of a tert-butyl group at the 2-position of the tetrazole ring requires precise conditions, reflecting broader discussions on "controlling reaction selectivity." Such nuances are critical for laboratories focusing on "high-yield synthesis of complex amines."

Environmental and safety considerations are also paramount. While not classified as hazardous, the compound's stability under various conditions (e.g., pH, temperature) is a recurring question in "chemical storage best practices." Its biodegradability and ecotoxicity remain areas of active research, particularly amid growing public interest in "green chemistry alternatives."

In summary, 1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2-methylpropan-2-yl(methyl)amine represents a convergence of structural ingenuity and practical utility. Its study addresses pressing scientific questions, from "molecular design for enhanced bioactivity" to "scalable synthesis techniques," positioning it as a compound of enduring relevance in modern chemistry.